(2E)-3-(1-benzyl-1H-1,2,3-triazol-5-yl)prop-2-enoic acid

• IUPAC Name: (E)-3-(3-benzyltriazol-4-yl)prop-2-enoic acid
• InChI: InChI=1S/C12H11N3O2/c16-12(17)7-6-11-8-13-14-15(11)9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,17)/b7-6+
• InChI Key: XNGCJMLWKJKURF-VOTSOKGWSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=CN=N2)C=CC(=O)O
• Isomeric SMILES: C1=CC=C(C=C1)CN2C(=CN=N2)/C=C/C(=O)O
• Molecular Formula: C12H11N3O2
• Molecular Weight: 229.23 g/mol

Description

(2E)-3-(1-benzyl-1H-1,2,3-triazol-5-yl)prop-2-enoic acid, also known as BPTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BPTA belongs to the family of triazole-based compounds, which have been extensively studied for their biological activities.

Scientific Research Applications

Structural Analysis and Supramolecular Interactions

Research has focused on the structural analysis of compounds with similar triazole rings or benzoic acid derivatives. For example, the study of the E and Z isomers of 3-(benzoxazol-2-yl)prop-2-enoic acid revealed insights into their coplanar and orthogonal configurations, highlighting the significance of O-H...N hydrogen bonding and π-π stacking interactions in their supramolecular structures (Trujillo-Ferrara et al., 2004). These structural motifs are crucial for understanding the physical and chemical properties of similar triazole-based compounds.

Biological Activities

Several studies have synthesized and evaluated the biological activities of triazole derivatives. For instance, the synthesis and biological activity of (Z) and (E) isomers of 3-(3,4-diaryl-1,2,4-triazole-5-yl)prop-2-enoic acid derivatives were explored, with some compounds exhibiting antiviral and immunomodulating activities (Modzelewska-Banachiewicz et al., 2009). These findings suggest potential therapeutic applications for triazole-containing compounds in treating viral infections and modulating immune responses.

Antimicrobial Applications

The antimicrobial potential of triazole derivatives has been a significant focus of research. A series of 1,4-disubstituted 1,2,3-triazoles with aromatic ester functionality demonstrated notable antibacterial, antitubercular, and antifungal activities against various microbial strains, suggesting their use as potent antimicrobial agents (Kaushik et al., 2016).

Photophysical and Catalytic Behavior

The design of molybdenum trioxide hybrids incorporating triazolyl, imidazolyl, and carboxylic acid moieties has been investigated for their photophysical and catalytic behaviors. These hybrids have shown promising results in epoxidation reactions, offering a new approach to catalyst design using triazole-based ligands (Lysenko et al., 2017).